2-(2-furyl)-4-oxo-4H-chromen-3-yl 2-iodobenzoate

• Molecular Formula: C20H11IO5
• Molecular Weight: 458.2 g/mol
• IUPAC Name: [2-(furan-2-yl)-4-oxochromen-3-yl] 2-iodobenzoate
• InChI: InChI=1S/C20H11IO5/c21-14-8-3-1-6-12(14)20(23)26-19-17(22)13-7-2-4-9-15(13)25-18(19)16-10-5-11-24-16/h1-11H
• InChI Key: SUGIIZKOCZAQBM-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)C(=C(O2)C3=CC=CO3)OC(=O)C4=CC=CC=C4I

Description

2-(2-furyl)-4-oxo-4H-chromen-3-yl 2-iodobenzoate is a chemical compound that has been widely studied in scientific research for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(2-furyl)-4-oxo-4H-chromen-3-yl 2-iodobenzoate is not fully understood. However, it has been suggested that the compound exerts its biological activity by interacting with specific targets in the cells, such as enzymes or receptors, and modulating their function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2-furyl)-4-oxo-4H-chromen-3-yl 2-iodobenzoate have been extensively studied. In vitro studies have shown that the compound can induce cell death in cancer cells, inhibit the replication of viruses, and inhibit the growth of bacteria. In vivo studies have shown that the compound can suppress tumor growth and improve the survival rate of animals with cancer.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(2-furyl)-4-oxo-4H-chromen-3-yl 2-iodobenzoate in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one of the limitations is the lack of information on its toxicity and potential side effects, which requires further investigation.

Future Directions

There are several possible future directions for the study of 2-(2-furyl)-4-oxo-4H-chromen-3-yl 2-iodobenzoate. One direction is to investigate its potential as a therapeutic agent for various diseases, such as cancer, viral infections, and bacterial infections. Another direction is to explore its use as a building block for the synthesis of new functional materials. Additionally, further research is needed to elucidate the mechanism of action and potential side effects of this compound.

Synthesis Methods

The synthesis of 2-(2-furyl)-4-oxo-4H-chromen-3-yl 2-iodobenzoate involves the reaction of 2-furyl-4H-chromen-4-one with 2-iodobenzoic acid in the presence of a catalyst and a solvent. The reaction yields the desired product in good yield and purity.

Scientific Research Applications

2-(2-furyl)-4-oxo-4H-chromen-3-yl 2-iodobenzoate has been studied for its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science. In medicinal chemistry, this compound has been shown to exhibit anticancer, antiviral, and antibacterial activity. In organic synthesis, it has been used as a key intermediate for the synthesis of other compounds. In material science, it has been used as a building block for the synthesis of functional materials.